Cas no 2360154-92-1 (Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate)

• Product Name: Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate
• CAS No: 2360154-92-1
• MF: C₁₁H₂₀F₃NO₂
• MW: 255.277214050293
• CID: 5656471
• PubChem ID: 165900833
• Update Time: 2025-06-30

Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate
• 2360154-92-1
• EN300-27730346
• Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate

• Inchi： 1S/C11H20F3NO2/c1-10(2,3)17-9(16)5-4-8(7-15)6-11(12,13)14/h8H,4-7,15H2,1-3H3
• InChI Key： OBDQSIZWAROMRF-UHFFFAOYSA-N
• SMILES： FC(CC(CN)CCC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 255.14461337g/mol
• Monoisotopic Mass: 255.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate

Comprehensive Overview of Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate (CAS No. 2360154-92-1)

Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate (CAS No. 2360154-92-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluorohexanoate moiety combined with an aminomethyl group makes this compound a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and enzyme modulators.

One of the key reasons for the growing interest in Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate is its potential role in addressing antibiotic resistance, a major global health concern. The compound's ability to interact with bacterial enzymes has led to studies investigating its efficacy as a novel antibacterial agent. Additionally, its fluorinated structure enhances metabolic stability, making it a valuable candidate for improving the bioavailability of therapeutic molecules.

In the realm of agrochemicals, Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate is being studied for its potential as a plant growth regulator. The trifluorohexanoate group is known to influence cellular processes in plants, which could lead to breakthroughs in crop yield optimization. This aligns with the increasing demand for sustainable agricultural solutions, a topic that dominates discussions in environmental science and food security.

From a synthetic chemistry perspective, the tert-butyl ester group in Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate offers excellent protection for carboxylic acids during multi-step reactions. This feature is particularly valuable in peptide synthesis and the production of complex organic molecules. The compound's compatibility with various reaction conditions further enhances its utility in industrial applications.

The unique combination of a fluorinated backbone and an aminomethyl functionality in Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate also makes it an interesting subject for computational chemistry studies. Researchers are using molecular modeling techniques to predict its interactions with biological targets, which could accelerate the discovery of new drugs. This approach is particularly relevant in the era of AI-driven drug discovery, where predictive analytics play a crucial role.

Quality control and analytical characterization of Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate are critical aspects of its application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These analytical methods are essential for meeting regulatory requirements in pharmaceutical development, another area of significant user interest in search queries.

As research into fluorinated compounds continues to expand, Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate stands out as a compound with multiple potential applications. Its role in addressing contemporary challenges in healthcare and agriculture, combined with its synthetic versatility, makes it a subject of ongoing investigation. Future studies may reveal additional uses for this compound, particularly in emerging fields such as green chemistry and biodegradable materials.

The stability and storage requirements of Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate are also important considerations for researchers. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain its chemical integrity. These practical aspects are frequently searched by laboratory professionals working with sensitive organic compounds.

In conclusion, Tert-butyl 4-(aminomethyl)-6,6,6-trifluorohexanoate (CAS No. 2360154-92-1) represents a fascinating intersection of organic chemistry and applied science. Its potential contributions to medicine, agriculture, and industrial chemistry make it a compound worth watching as scientific understanding progresses. The continued exploration of its properties and applications will likely yield valuable insights for multiple scientific disciplines.